Cas no 50545-45-4 (BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)-)

BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)- structure
50545-45-4 structure
Product Name:BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)-
CAS No:50545-45-4
MF:C13H10ClNO3
MW:263.676402568817
CID:3372280
PubChem ID:819861
Update Time:2025-09-22

BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)-
    • 4-(BENZYLOXY)-2-CHLORO-1-NITROBENZENE
    • 50545-45-4
    • OZWBCJNFUZTJGD-UHFFFAOYSA-N
    • AKOS017443051
    • SCHEMBL8699359
    • 2-chloro-1-nitro-4-phenylmethoxybenzene
    • AN-068/11855017
    • benzyl 3-chloro-4-nitrophenyl ether
    • Inchi: 1S/C13H10ClNO3/c14-12-8-11(6-7-13(12)15(16)17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: OZWBCJNFUZTJGD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 263.0349209Da
  • Monoisotopic Mass: 263.0349209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55.1Ų

BENZENE, 2-CHLORO-1-NITRO-4-(PHENYLMETHOXY)- Pricemore >>

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